molecular formula C22H28ClN5O B2445477 2-{4-[5-Tert-butyl-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl}ethanol CAS No. 904262-94-8

2-{4-[5-Tert-butyl-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl}ethanol

Cat. No. B2445477
CAS RN: 904262-94-8
M. Wt: 413.95
InChI Key: UWDYXSODJJDRPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of pyrazolo[1,5-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen .

Scientific Research Applications

Synthesis and Structural Analysis

  • Novel pyrazole carboxamide derivatives, including compounds structurally related to the specified chemical, have been synthesized and characterized, with their structures confirmed by X-ray crystal analysis (Lv, Ding, & Zhao, 2013).
  • Synthesis of new pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines as antioxidants, utilizing related pyrazolo[1,5-a]pyrimidine compounds, demonstrates the chemical's potential in creating structurally diverse and biologically active molecules (El‐Mekabaty, Etman, & Mosbah, 2016).

Antibacterial and Anticancer Properties

  • Certain pyrazolo[1,5-a]pyrimidine derivatives have shown significant antimicrobial and anticancer activities in vitro, suggesting the potential medical applications of similar compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).
  • Another study on novel water-soluble pyrazolo[1,5-a]pyrimidine derivatives revealed their antibacterial properties and interactions with plasma proteins, indicating their potential in therapeutic applications (He et al., 2020).

Molecular Interactions and Binding Studies

  • Research on the hydrogen bonding in anhydrous vs. hydrated N4-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines, a category encompassing similar compounds, sheds light on the chemical's potential for forming complex molecular structures (Trilleras et al., 2008).

Applications in Imaging and Tracer Development

  • Synthesis of related pyrazolo[1,5-a]pyrimidine-3-carboxamide compounds for imaging of IRAK4 enzyme in neuroinflammation, indicating potential use in diagnostic imaging (Wang et al., 2018).

properties

IUPAC Name

2-[4-[5-tert-butyl-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28ClN5O/c1-22(2,3)19-14-20(27-10-8-26(9-11-27)12-13-29)28-21(25-19)17(15-24-28)16-6-4-5-7-18(16)23/h4-7,14-15,29H,8-13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWDYXSODJJDRPG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=NC2=C(C=NN2C(=C1)N3CCN(CC3)CCO)C4=CC=CC=C4Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28ClN5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{4-[5-Tert-butyl-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl}ethanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.